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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a summary of the known properties of 1-Methyl-1H-indazole-5-
carbonitrile (CAS Number: 189107-45-7). Due to the limited publicly available information on

the specific biological activity of this compound, this document focuses on its chemical and

physical characteristics. To provide context for its potential applications, a review of the broader

biological significance of the indazole scaffold, a core component of many therapeutic agents,

is included. This guide is intended to serve as a foundational resource for researchers

interested in this molecule and the wider class of indazole derivatives.

Chemical and Physical Properties
1-Methyl-1H-indazole-5-carbonitrile is a heterocyclic aromatic compound. Its known chemical

and physical properties are summarized in the table below. It is important to note that some

physical properties, such as melting and boiling points, have not been consistently reported in

publicly available literature, which may suggest it is primarily used as a synthetic intermediate.
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Property Value Source

CAS Number 189107-45-7 [1]

IUPAC Name
1-methyl-1H-indazole-5-

carbonitrile
N/A

Molecular Formula C₉H₇N₃ [1]

Molecular Weight 157.17 g/mol N/A

Physical Form Solid N/A

Color White to brown N/A

Melting Point Not Determined N/A

Boiling Point Not Determined N/A

Solubility No data available N/A

The Indazole Scaffold: A Privileged Structure in
Medicinal Chemistry
While specific biological data for 1-Methyl-1H-indazole-5-carbonitrile is not readily available,

the indazole nucleus is a well-established "privileged scaffold" in drug discovery.[2][3] This

means that this particular chemical structure is capable of binding to a variety of biological

targets, making it a valuable starting point for the development of new drugs.

Indazole-containing compounds have been shown to exhibit a wide range of pharmacological

activities, including:

Anticancer: Several indazole derivatives are potent inhibitors of protein kinases, which are

crucial for cell signaling and are often dysregulated in cancer.[4][5]

Anti-inflammatory: Compounds bearing the indazole moiety have been investigated for their

ability to modulate inflammatory pathways.[3]

Antimicrobial: The indazole scaffold has been incorporated into molecules with antibacterial

and antifungal properties.[3]
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Neurological Disorders: Indazole derivatives have been explored for their potential in treating

a variety of central nervous system disorders.[3]

The diverse biological activities of indazole derivatives highlight the importance of compounds

like 1-Methyl-1H-indazole-5-carbonitrile as potential building blocks in the synthesis of novel

therapeutic agents.[4][6]

Synthesis of Indazole Derivatives
A variety of synthetic routes to indazole derivatives have been developed. One common

approach involves the construction of the bicyclic indazole ring system from substituted anilines

or other aromatic precursors. The synthesis of 1-substituted-1H-indazoles, such as the title

compound, can be achieved through various methods, including the cyclization of ortho-

haloarylhydrazones or the reaction of arynes with hydrazones.[7][8][9][10]

Below is a generalized workflow for the synthesis of a 1-aryl-1H-indazole, a common class of

indazole derivatives.

Starting Materials

Reaction Intermediate

Final Product

Aromatic Carbonyl Compound

Condensation

Aryl Hydrazine

ArylhydrazoneFormation of Hydrazone

Cyclization

1-Aryl-1H-indazole

Ring Closure

Click to download full resolution via product page

Generalized synthesis of a 1-aryl-1H-indazole.

Biological Activity and Mechanism of Action of 1-
Methyl-1H-indazole-5-carbonitrile
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As of the date of this document, there is no specific, publicly available information regarding the

biological activity, mechanism of action, or associated signaling pathways for 1-Methyl-1H-
indazole-5-carbonitrile. It is likely that this compound is either a novel entity with undisclosed

biological data or serves as a key intermediate in the synthesis of more complex, biologically

active molecules. Researchers are encouraged to perform their own in-vitro and in-vivo studies

to determine the biological profile of this compound.

Experimental Protocols
Due to the lack of published experimental studies on the biological effects of 1-Methyl-1H-
indazole-5-carbonitrile, detailed experimental protocols for its biological evaluation cannot be

provided at this time. Researchers should refer to established methodologies for assessing the

biological activities of novel chemical entities in their specific area of interest.

Safety Information
Detailed toxicological data for 1-Methyl-1H-indazole-5-carbonitrile is not widely available.

Standard laboratory safety precautions should be taken when handling this compound. This

includes the use of personal protective equipment such as gloves, safety glasses, and a lab

coat. Work should be conducted in a well-ventilated area. For more specific handling and

safety information, it is recommended to consult the Safety Data Sheet (SDS) provided by the

supplier.[11][12][13]

Conclusion
1-Methyl-1H-indazole-5-carbonitrile is a chemical compound belonging to the indazole class

of molecules. While its specific biological properties have not been publicly documented, the

indazole scaffold is of significant interest in medicinal chemistry due to its proven track record

as a core component of numerous biologically active compounds. This technical guide provides

the available chemical and physical data for 1-Methyl-1H-indazole-5-carbonitrile and

contextualizes its potential importance through the broader significance of the indazole family.

Further research is required to elucidate the specific biological activities and potential

therapeutic applications of this particular molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Methyl-1H-indazole-5-carbonitrile | C9H7N3 - BuyersGuideChem
[buyersguidechem.com]

2. Indazole – an emerging privileged scaffold: synthesis and its biological significance - RSC
Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]

3. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC
[pmc.ncbi.nlm.nih.gov]

4. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological
Perspectives - PMC [pmc.ncbi.nlm.nih.gov]

5. longdom.org [longdom.org]

6. Recent Advances in Synthetic Strategies and Biological Properties of Indazole Scaffolds: A
Review | Semantic Scholar [semanticscholar.org]

7. Synthesis of 1H-Indazoles via Silver(I)-Mediated Intramolecular Oxidative C–H Bond
Amination - PMC [pmc.ncbi.nlm.nih.gov]

8. pubs.acs.org [pubs.acs.org]

9. pubs.acs.org [pubs.acs.org]

10. researchgate.net [researchgate.net]

11. fishersci.co.uk [fishersci.co.uk]

12. fishersci.co.uk [fishersci.co.uk]

13. angenechemical.com [angenechemical.com]

To cite this document: BenchChem. [Technical Guide: 1-Methyl-1H-indazole-5-carbonitrile
(CAS 189107-45-7)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1311863#cas-number-189107-45-7-properties]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1311863?utm_src=pdf-custom-synthesis
https://buyersguidechem.com/chemicalproperty_654089778388.html
https://buyersguidechem.com/chemicalproperty_654089778388.html
https://pubs.rsc.org/en/content/articlelanding/2025/md/d5md00336a
https://pubs.rsc.org/en/content/articlelanding/2025/md/d5md00336a
https://pmc.ncbi.nlm.nih.gov/articles/PMC12421766/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12421766/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6278422/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6278422/
https://www.longdom.org/open-access/design-synthesis-and-biological-evaluation-of-derivatives-bearing-indazole-scaffold-1100486.html
https://www.semanticscholar.org/paper/Recent-Advances-in-Synthetic-Strategies-and-of-A-Boddapati-Chalapaka/963e5b6f950b851bce4719d826ef2fc6d66cacff
https://www.semanticscholar.org/paper/Recent-Advances-in-Synthetic-Strategies-and-of-A-Boddapati-Chalapaka/963e5b6f950b851bce4719d826ef2fc6d66cacff
https://pmc.ncbi.nlm.nih.gov/articles/PMC7948442/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7948442/
https://pubs.acs.org/doi/abs/10.1021/jo202598e
https://pubs.acs.org/doi/10.1021/ol800053f
https://www.researchgate.net/publication/221892092_ChemInform_Abstract_Synthesis_of_Substituted_1H-Indazoles_from_Arynes_and_Hydrazones
https://www.fishersci.co.uk/store/msds?partNumber=10586713&productDescription=1GR+1-Methyl-1H-imidazole-5-carbonitrile%2C+97%25&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10491683&productDescription=1GR+1-Methyl-1H-indazole-3-carboxylic+acid%2C+97%25&countryCode=GB&language=en
http://www.angenechemical.com/sds/256228-64-5.pdf
https://www.benchchem.com/product/b1311863#cas-number-189107-45-7-properties
https://www.benchchem.com/product/b1311863#cas-number-189107-45-7-properties
https://www.benchchem.com/product/b1311863#cas-number-189107-45-7-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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